N-[1-(3-fluorobenzyl)-5-oxo-3-pyrrolidinyl]-2-(2-methoxyphenoxy)acetamide

• IUPAC Name: N-[1-[(3-fluorophenyl)methyl]-5-oxopyrrolidin-3-yl]-2-(2-methoxyphenoxy)acetamide
• InChI: InChI=1S/C20H21FN2O4/c1-26-17-7-2-3-8-18(17)27-13-19(24)22-16-10-20(25)23(12-16)11-14-5-4-6-15(21)9-14/h2-9,16H,10-13H2,1H3,(H,22,24)
• InChI Key: SQKJGWGESDMMJN-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC=C1OCC(=O)NC2CC(=O)N(C2)CC3=CC(=CC=C3)F
• Molecular Formula: C20H21FN2O4
• Molecular Weight: 372.4 g/mol

Description

N-[1-(3-fluorobenzyl)-5-oxo-3-pyrrolidinyl]-2-(2-methoxyphenoxy)acetamide, also known as FBA, is a small molecule drug that has been used for scientific research purposes. FBA has been shown to have potential therapeutic effects on various diseases, such as cancer and neurodegenerative disorders.

Mechanism of Action

The mechanism of action of N-[1-(3-fluorobenzyl)-5-oxo-3-pyrrolidinyl]-2-(2-methoxyphenoxy)acetamide is not fully understood. However, studies have suggested that this compound may exert its therapeutic effects through the inhibition of various signaling pathways, such as the PI3K/AKT/mTOR pathway and the NF-κB pathway. This compound has also been shown to modulate the expression of various genes involved in cell proliferation, apoptosis, and inflammation.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects. For instance, this compound has been reported to inhibit the activity of various enzymes, such as MMP-9 and COX-2, which are involved in cancer progression and inflammation. This compound has also been shown to modulate the levels of various neurotransmitters, such as dopamine and acetylcholine, which are involved in neurodegenerative disorders.

Advantages and Limitations for Lab Experiments

One of the advantages of using N-[1-(3-fluorobenzyl)-5-oxo-3-pyrrolidinyl]-2-(2-methoxyphenoxy)acetamide in lab experiments is its high potency and selectivity towards its target molecules. This compound has also been shown to have low toxicity and good pharmacokinetic properties, which make it a suitable candidate for further development as a therapeutic agent. However, one of the limitations of using this compound in lab experiments is its high cost and limited availability, which may hinder its widespread use in scientific research.

Future Directions

There are several future directions for the use of N-[1-(3-fluorobenzyl)-5-oxo-3-pyrrolidinyl]-2-(2-methoxyphenoxy)acetamide in scientific research. One of the potential applications of this compound is in the development of novel cancer therapies. This compound may also have potential therapeutic effects on other diseases, such as inflammation and autoimmune disorders. Further studies are needed to elucidate the mechanism of action of this compound and to optimize its pharmacokinetic properties for clinical use. Additionally, the development of novel this compound derivatives may provide new insights into the structure-activity relationship of this compound.
Conclusion:
In conclusion, this compound is a small molecule drug that has been extensively used in scientific research for its potential therapeutic effects on various diseases. This compound has been shown to have high potency and selectivity towards its target molecules, making it a suitable candidate for further development as a therapeutic agent. However, further studies are needed to elucidate the mechanism of action of this compound and to optimize its pharmacokinetic properties for clinical use.

Synthesis Methods

The synthesis of N-[1-(3-fluorobenzyl)-5-oxo-3-pyrrolidinyl]-2-(2-methoxyphenoxy)acetamide involves several steps, including the reaction of 3-fluorobenzylamine with ethyl acetoacetate, followed by the addition of pyrrolidine and 2-(2-methoxyphenoxy)acetic acid. The final product is obtained after purification and characterization using various analytical techniques, such as NMR spectroscopy and mass spectrometry.

Scientific Research Applications

N-[1-(3-fluorobenzyl)-5-oxo-3-pyrrolidinyl]-2-(2-methoxyphenoxy)acetamide has been extensively used in scientific research for its potential therapeutic effects on various diseases. For instance, this compound has been shown to inhibit the proliferation of cancer cells and induce apoptosis in vitro and in vivo. This compound has also been reported to have neuroprotective effects in animal models of neurodegenerative disorders, such as Alzheimer's disease and Parkinson's disease.